Cas no 1806730-27-7 (2-(Bromomethyl)-6-iodo-4-methoxy-3-(trifluoromethoxy)pyridine)

• Product Name: 2-(Bromomethyl)-6-iodo-4-methoxy-3-(trifluoromethoxy)pyridine
• CAS No: 1806730-27-7
• MF: C₈H₆BrF₃INO₂
• MW: 411.942424297333
• CID: 4831903
• Update Time: 2025-06-08

2-(Bromomethyl)-6-iodo-4-methoxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-iodo-4-methoxy-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H6BrF3INO2/c1-15-5-2-6(13)14-4(3-9)7(5)16-8(10,11)12/h2H,3H2,1H3
• InChI Key： AZQDMQOYPMVRQR-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(CBr)=N1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 3.3
• Topological Polar Surface Area: 31.4

Additional information on 2-(Bromomethyl)-6-iodo-4-methoxy-3-(trifluoromethoxy)pyridine

Recent Advances in the Application of 2-(Bromomethyl)-6-iodo-4-methoxy-3-(trifluoromethoxy)pyridine (CAS: 1806730-27-7) in Chemical Biology and Pharmaceutical Research

The compound 2-(Bromomethyl)-6-iodo-4-methoxy-3-(trifluoromethoxy)pyridine (CAS: 1806730-27-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This heterocyclic compound, characterized by its bromomethyl and iodo substituents, serves as a critical intermediate in the synthesis of various bioactive molecules. Its trifluoromethoxy group further enhances its utility in drug discovery, particularly in the development of compounds with improved metabolic stability and bioavailability.

Recent studies have highlighted the role of 2-(Bromomethyl)-6-iodo-4-methoxy-3-(trifluoromethoxy)pyridine in the synthesis of novel kinase inhibitors. Kinases are a prominent target in oncology, and the ability to introduce halogenated pyridine scaffolds into inhibitor designs has proven advantageous for optimizing binding affinity and selectivity. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of this compound in the development of selective JAK2 inhibitors, which show promise for treating myeloproliferative neoplasms. The bromomethyl group facilitates further functionalization, enabling the attachment of various pharmacophores to enhance therapeutic efficacy.

In addition to its applications in kinase inhibitor development, this compound has been employed in the synthesis of radiolabeled probes for positron emission tomography (PET) imaging. The iodine moiety in 2-(Bromomethyl)-6-iodo-4-methoxy-3-(trifluoromethoxy)pyridine allows for straightforward isotopic substitution with iodine-124, a radioisotope commonly used in PET imaging. A recent study in ACS Chemical Biology detailed the use of this compound to create a radiolabeled probe for imaging tumor-associated macrophages, providing a non-invasive method to monitor tumor microenvironment dynamics in real time.

The trifluoromethoxy group in 2-(Bromomethyl)-6-iodo-4-methoxy-3-(trifluoromethoxy)pyridine also contributes to its utility in agrochemical research. A 2022 publication in Pest Management Science reported the incorporation of this scaffold into novel insecticides targeting the GABA receptor in pests. The electron-withdrawing nature of the trifluoromethoxy group enhances the compound's binding affinity to the receptor, resulting in improved insecticidal activity while maintaining selectivity toward non-target organisms.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2-(Bromomethyl)-6-iodo-4-methoxy-3-(trifluoromethoxy)pyridine. Recent advancements in flow chemistry, as described in Organic Process Research & Development, have addressed some of these issues by enabling more efficient bromination and iodination steps under controlled conditions. These innovations are expected to facilitate broader adoption of this compound in industrial-scale pharmaceutical and agrochemical production.

In conclusion, 2-(Bromomethyl)-6-iodo-4-methoxy-3-(trifluoromethoxy)pyridine (CAS: 1806730-27-7) represents a versatile and valuable building block in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from kinase inhibitor development to PET imaging probes and agrochemicals. Ongoing research continues to explore its potential, with particular focus on optimizing synthetic routes and expanding its utility in drug discovery and diagnostic tools.